4-(Aminomethyl)-3-(1,2,3,4-tetrahydronaphthalen-2-yl)-1H-imidazole-2-thione;hydrochloride

• IUPAC Name: 4-(aminomethyl)-3-(1,2,3,4-tetrahydronaphthalen-2-yl)-1H-imidazole-2-thione;hydrochloride
• InChI: InChI=1S/C14H17N3S.ClH/c15-8-13-9-16-14(18)17(13)12-6-5-10-3-1-2-4-11(10)7-12;/h1-4,9,12H,5-8,15H2,(H,16,18);1H
• InChI Key: UZBWRLATDXGQJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1N3C(=CNC3=S)CN.Cl
• Molecular Formula: C14H18ClN3S
• Molecular Weight: 295.8 g/mol

Description

4-(Aminomethyl)-3-(1,2,3,4-tetrahydronaphthalen-2-yl)-1H-imidazole-2-thione;hydrochloride is a useful research compound. Its molecular formula is C14H18ClN3S and its molecular weight is 295.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Thromboxane A2 Synthase Inhibition

Research by Cozzi et al. (1991) on N-imidazolyl derivatives, including compounds structurally related to the specified chemical, demonstrated their potential as thromboxane A2 synthase inhibitors. These compounds exhibited significant inhibitory activity in both in vitro and ex vivo experiments, suggesting their utility in clinical investigations related to thromboxane A2-mediated conditions (Cozzi et al., 1991).

Interactions with Polyfluorinated 1,4-naphthoquinones

Zhivetyeva et al. (2018) explored the interaction of a lithiated nitronyl nitroxide with polyfluorinated 1,4-naphthoquinones, leading to the formation of compounds with potential applications in materials science and possibly pharmaceuticals. This study highlights the chemical's versatility in forming reactive intermediates with significant yields and stability in different solvents (Zhivetyeva et al., 2018).

Synthesis of Novel Heterocyclic Compounds

Research by Neshan et al. (2019) demonstrated the synthesis of new 2-thioxo-imidazolidin-4-one derivatives containing the naphthalene unit, showcasing the utility of the core structure in generating compounds with antibacterial activity. This work underlines the potential of such compounds in developing new therapeutic agents (Neshan et al., 2019).

Kinetic Resolution and Enantioselectivity

Li et al. (2011) utilized a chemoenzymatic route to explore the kinetic resolution of cyclic quaternary α-amino esters, including analogues related to the chemical of interest. Their findings reveal the high enantioselectivity achievable for 1-amino analogues, highlighting the importance of this compound class in asymmetric synthesis and potential pharmaceutical applications (Li et al., 2011).

Antioxidant Activity

Taha (2012) reported the synthesis of novel heterocycles derived from 2-acetylnaphthalene, demonstrating the antioxidant activity of these compounds. This study exemplifies the chemical's role in generating bioactive molecules with potential applications in combating oxidative stress-related diseases (Taha, 2012).